Cas no 2171643-46-0 (1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoethyl}-1H-imidazole-4-carboxylic acid)
1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoethyl}-1H-imidazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2171643-46-0
- 1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]ethyl}-1H-imidazole-4-carboxylic acid
- EN300-1497793
- 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoethyl}-1H-imidazole-4-carboxylic acid
-
- Inchi: 1S/C26H26N4O5/c1-2-7-22(24(31)27-12-13-30-14-23(25(32)33)28-16-30)29-26(34)35-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h2-6,8-11,14,16,21-22H,1,7,12-13,15H2,(H,27,31)(H,29,34)(H,32,33)
- InChI Key: XYTGFCFRVPALOD-UHFFFAOYSA-N
- SMILES: O(C(NC(C(NCCN1C=NC(C(=O)O)=C1)=O)CC=C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 474.19031994g/mol
- Monoisotopic Mass: 474.19031994g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 755
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 123Ų
1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoethyl}-1H-imidazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1497793-0.05g |
1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]ethyl}-1H-imidazole-4-carboxylic acid |
2171643-46-0 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1497793-0.1g |
1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]ethyl}-1H-imidazole-4-carboxylic acid |
2171643-46-0 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1497793-0.25g |
1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]ethyl}-1H-imidazole-4-carboxylic acid |
2171643-46-0 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1497793-0.5g |
1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]ethyl}-1H-imidazole-4-carboxylic acid |
2171643-46-0 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1497793-1.0g |
1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]ethyl}-1H-imidazole-4-carboxylic acid |
2171643-46-0 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1497793-2.5g |
1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]ethyl}-1H-imidazole-4-carboxylic acid |
2171643-46-0 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1497793-5.0g |
1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]ethyl}-1H-imidazole-4-carboxylic acid |
2171643-46-0 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1497793-10.0g |
1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]ethyl}-1H-imidazole-4-carboxylic acid |
2171643-46-0 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1497793-50mg |
1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]ethyl}-1H-imidazole-4-carboxylic acid |
2171643-46-0 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1497793-100mg |
1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]ethyl}-1H-imidazole-4-carboxylic acid |
2171643-46-0 | 100mg |
$2963.0 | 2023-09-28 |
1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoethyl}-1H-imidazole-4-carboxylic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoethyl}-1H-imidazole-4-carboxylic acid
Comprehensive Analysis of 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoethyl}-1H-imidazole-4-carboxylic acid (CAS No. 2171643-46-0)
The compound 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoethyl}-1H-imidazole-4-carboxylic acid, identified by its CAS No. 2171643-46-0, is a highly specialized chemical entity with significant relevance in modern pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a pent-4-enamidoethyl linker, and an imidazole-4-carboxylic acid moiety. These structural attributes make it a valuable intermediate in peptide synthesis, drug discovery, and bioconjugation applications.
In recent years, the demand for Fmoc-protected amino acids and their derivatives has surged, driven by advancements in solid-phase peptide synthesis (SPPS) and combinatorial chemistry. Researchers frequently search for terms like "Fmoc-protected building blocks" or "imidazole-based carboxylic acids" to identify high-purity reagents for their projects. The presence of the Fmoc group in this compound ensures compatibility with standard SPPS protocols, while the imidazole ring introduces additional functionality, such as metal coordination or hydrogen bonding, which is critical for designing bioactive molecules.
One of the most intriguing aspects of CAS No. 2171643-46-0 is its potential role in targeted drug delivery systems. The pent-4-enamidoethyl linker provides a versatile handle for further modifications, enabling conjugation to nanoparticles, antibodies, or other biomolecules. This aligns with the growing interest in "click chemistry" and "bioconjugation techniques," which are frequently explored in academic and industrial settings. The compound's carboxylic acid group further enhances its utility, allowing for easy attachment to amine-containing substrates via amide bond formation.
From a synthetic chemistry perspective, 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoethyl}-1H-imidazole-4-carboxylic acid exemplifies the convergence of organic synthesis and biomolecular engineering. Its structure is optimized for both stability and reactivity, addressing common challenges in peptide coupling reactions and protecting group strategies. Laboratories focusing on "peptide therapeutics" or "protein engineering" often prioritize such compounds to streamline their workflows and improve yields.
The compound's relevance extends to material science as well. The imidazole-4-carboxylic acid moiety can participate in coordination chemistry, making it a candidate for designing metal-organic frameworks (MOFs) or catalytic systems. This interdisciplinary appeal has led to increased searches for "functionalized imidazole derivatives" and "Fmoc-based linkers," reflecting its broad applicability across multiple fields.
Quality control and analytical characterization of CAS No. 2171643-46-0 are critical for ensuring reproducibility in research. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify purity and structural integrity. Researchers often inquire about "HPLC methods for Fmoc compounds" or "NMR spectral data for imidazole carboxylates," underscoring the need for detailed analytical protocols.
In summary, 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoethyl}-1H-imidazole-4-carboxylic acid represents a sophisticated tool for cutting-edge scientific endeavors. Its multifaceted applications—from peptide synthesis to bioconjugation and material design—make it a subject of ongoing interest. As the scientific community continues to explore "next-generation biomaterials" and "precision therapeutics," compounds like this will undoubtedly play a pivotal role in shaping future innovations.
2171643-46-0 (1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamidoethyl}-1H-imidazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)